N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide

• IUPAC Name: N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C15H20N4O2S/c1-2-12-17-14(19-21-12)15(7-3-4-8-15)18-11(20)5-6-13-16-9-10-22-13/h9-10H,2-8H2,1H3,(H,18,20)
• InChI Key: VHBAZYAZSFVMNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2(CCCC2)NC(=O)CCC3=NC=CS3
• Molecular Formula: C15H20N4O2S
• Molecular Weight: 320.4 g/mol

Description

N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide is a synthetic organic compound featuring a unique combination of oxadiazole and thiazole rings. These heterocyclic structures are known for their diverse biological activities and are often explored in medicinal chemistry for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide typically involves multiple steps:

Formation of the Oxadiazole Ring: The oxadiazole ring can be synthesized by cyclization reactions involving hydrazides and carboxylic acids or their derivatives under acidic or basic conditions.

Cyclopentyl Derivative Preparation: The cyclopentyl derivative can be prepared through various alkylation or acylation reactions.

Thiazole Ring Formation: The thiazole ring is often synthesized via Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Final Coupling: The final step involves coupling the oxadiazole and thiazole derivatives with the cyclopentyl moiety using amide bond formation techniques, typically employing coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This includes scaling up the reactions, optimizing reaction conditions (temperature, solvent, pH), and employing continuous flow chemistry techniques to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the oxadiazole ring, potentially converting it to amines or other reduced forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (chlorine, bromine) or nucleophiles (amines, thiols) under appropriate conditions (acidic, basic, or neutral) facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiazole ring may yield sulfoxides, while reduction of the oxadiazole ring could produce amines.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly for its potential anti-inflammatory, antimicrobial, and anticancer properties.

Biological Studies: It can be used as a probe to study the biological pathways involving oxadiazole and thiazole derivatives.

Industrial Applications: The compound may find use in the development of new materials with specific chemical properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The oxadiazole and thiazole rings can interact with biological macromolecules through hydrogen bonding, hydrophobic interactions, and π-π stacking, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide
• N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclohexyl]-3-(1,3-thiazol-2-yl)propanamide

Uniqueness

N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide stands out due to the specific substitution pattern on the oxadiazole ring and the cyclopentyl moiety, which may confer unique biological activities and chemical reactivity compared to its analogs.

This detailed overview provides a comprehensive understanding of N-[1-(5-ethyl-1,2,4-oxadiazol-3-yl)cyclopentyl]-3-(1,3-thiazol-2-yl)propanamide, covering its synthesis, reactions, applications, and comparisons with similar compounds